3-Amino-5-bromo-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one

• Molecular Formula: C8H11BrN2O2
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 3-amino-5-bromo-1-(3-hydroxypropyl)pyridin-4-one
• InChI: InChI=1S/C8H11BrN2O2/c9-6-4-11(2-1-3-12)5-7(10)8(6)13/h4-5,12H,1-3,10H2
• InChI Key: JORWETXDIFELTF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)C(=CN1CCCO)Br)N

Description

3-Amino-5-bromo-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one is a functionalized 1,4-dihydropyridine (1,4-DHP) derivative of significant interest in medicinal chemistry and drug discovery. The 1,4-DHP scaffold is a privileged structure in pharmacology, known for its diverse therapeutic applications . This particular compound features a bromo substituent, which serves as a versatile handle for further synthetic elaboration via cross-coupling reactions, and a 3-hydroxypropyl chain on the ring nitrogen, contributing to its overall molecular properties and solubility. Researchers value 1,4-DHP cores for their utility in constructing complex molecules, including triazole conjugates that have demonstrated substantial cytotoxic activity in assays against cancer cell lines such as colorectal adenocarcinoma . As a key synthetic intermediate, this compound can be used to develop novel molecules for probing biological systems and for evaluating a range of potential activities, which, for the 1,4-DHP class, includes antimicrobial, anti-oxidative, and anti-inflammatory effects . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

3-Amino-5-bromo-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• IUPAC Name : 3-amino-5-bromo-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one
• Molecular Formula : C8H11BrN2O2
• Molecular Weight : 247.09 g/mol
• CAS Number : 1566971-97-8

Anticancer Properties

Recent studies have highlighted the anticancer potential of dihydropyridine derivatives, including 3-amino-5-bromo-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one. This compound has demonstrated cytotoxic effects against various cancer cell lines.

Case Study:
In a study comparing various piperidine derivatives, this compound exhibited notable cytotoxicity against FaDu hypopharyngeal tumor cells. The mechanism involved the induction of apoptosis and disruption of cell cycle progression, outperforming conventional chemotherapeutics like bleomycin in some assays .

Neuroprotective Effects

The compound's structure suggests potential neuroprotective properties. Dihydropyridines are known to interact with calcium channels and exhibit antioxidant activities.

Mechanism of Action:
Research indicates that the compound may inhibit acetylcholinesterase (AChE) activity, which is crucial in Alzheimer's disease therapy. By preventing the breakdown of acetylcholine, it enhances cholinergic signaling, potentially improving cognitive function .

Pharmacological Studies

Study Focus	Findings	References
Anticancer Activity	Induces apoptosis in FaDu cells
Neuroprotection	Inhibits AChE; enhances cognitive function
Structure Activity Relationship	Optimal nitrogen substitution enhances efficacy

Safety and Toxicity

Despite its promising biological activities, safety data indicate that 3-amino-5-bromo-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one may cause skin and eye irritation upon exposure. It is classified as a skin irritant (Category 2) and may cause respiratory irritation . Proper handling and safety precautions are essential when working with this compound.

Comparison with Similar Compounds

Key Observations:

• Hydrophilicity : The hydroxypropyl substituent in the target compound likely improves aqueous solubility compared to fluorinated or alkylated analogs (e.g., ), but less than the methoxyethyl derivative .
• Fluorinated analogs () exhibit electron-withdrawing effects, which could alter ring electrophilicity.
• Steric Considerations: Bulky substituents like benzyl or dimethylaminoethyl may hinder rotational freedom or interaction with target sites, whereas smaller groups (ethyl , fluoroethyl ) minimize steric interference.

Q & A

Basic Questions

Q. What are the standard synthetic routes for preparing 3-Amino-5-bromo-1-(3-hydroxypropyl)-1,4-dihydropyridin-4-one?

• Methodology : The synthesis typically involves bromination and amino group introduction. A common route uses N-bromosuccinimide (NBS) for bromination at position 5 and ammonia/amine sources for amino group incorporation at position 3 . For the 3-hydroxypropyl substituent, alkylation of the pyridine core with 3-bromo-1-propanol under basic conditions (e.g., K₂CO₃ in DMF) is suggested, followed by purification via column chromatography. Reaction optimization should include temperature control (60–80°C) and inert atmosphere to minimize side reactions .

Q. How is the structure of this compound characterized using spectroscopic methods?

• Methodology :

• NMR Spectroscopy : ¹H and ¹³C NMR confirm substituent positions. For example, the bromine atom at C5 causes deshielding (~δ 120–130 ppm in ¹³C NMR), while the amino group (C3) shows a singlet in ¹H NMR (δ 4.5–5.5 ppm) .
• IR Spectroscopy : Stretching vibrations for C=O (1650–1700 cm⁻¹) and N–H (3300–3500 cm⁻¹) validate the dihydropyridinone and amino groups .
• Mass Spectrometry : HRMS confirms molecular weight (e.g., [M+H]+ at m/z 275.03 for C₈H₁₀BrN₂O₂) .

Q. What are the key chemical reactions this compound undergoes due to its functional groups?

• Methodology :

• Oxidation : Reacts with H₂O₂/KMnO₄ to form oxo derivatives, altering the dihydropyridinone ring .
• Nucleophilic Substitution : The bromine at C5 is susceptible to replacement with nucleophiles (e.g., amines, thiols) under Pd-catalyzed cross-coupling conditions .
• Tautomerism : The 1,4-dihydropyridin-4-one core exhibits keto-enol tautomerism, influencing reactivity in acidic/basic media .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve bromination efficiency during synthesis?

• Methodology :

• Solvent Selection : Use polar aprotic solvents (e.g., DMF, DMSO) to stabilize intermediates. Evidence shows higher yields with DMF (85%) vs. THF (60%) .
• Catalyst Screening : Pd(PPh₃)₄ improves regioselectivity in bromination compared to uncatalyzed reactions .
• Temperature Control : Lower temperatures (0–5°C) reduce side products during bromine addition .

Q. What strategies resolve discrepancies in substituent effects on biological activity among analogs?

• Methodology :

• Comparative SAR Studies : Analyze analogs with varying substituents (Table 1). For instance, methyl groups at C1 reduce kinase inhibition potency compared to hydroxypropyl .

• Computational Modeling : Use DFT calculations to assess steric/electronic effects of substituents on target binding .

  Table 1 : Substituent Effects on Biological Activity

  Substituent at C1	Kinase Inhibition (IC₅₀, nM)	Reactivity with Nucleophiles
  Methyl	250	Moderate
  Ethyl	180	High
  3-Hydroxypropyl	95	Low (due to H-bonding)
  Data adapted from

Q. How does the 3-hydroxypropyl group influence tautomeric behavior compared to other alkyl substituents?

• Methodology :

• pH-Dependent Studies : Monitor tautomer ratios via UV-Vis spectroscopy. The hydroxypropyl group stabilizes the enol form via intramolecular H-bonding, shifting the equilibrium (e.g., 70% enol at pH 7 vs. 40% for methyl analogs) .
• X-ray Crystallography : Resolve crystal structures to confirm tautomeric forms. Hydroxypropyl derivatives show shorter O–H···N distances (2.6 Å) vs. ethyl (3.1 Å) .